Cas no 1823183-26-1 (4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine)

• Product Name: 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine
• CAS No: 1823183-26-1
• MF: C₁₄H₁₁ClN₄S
• MW: 302.781939744949
• CID: 4621363
• Update Time: 2025-07-22

4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine
• 2-Pyrimidinamine, 4-[2-(4-chlorophenyl)-5-thiazolyl]-N-methyl-

• Inchi： 1S/C14H11ClN4S/c1-16-14-17-7-6-11(19-14)12-8-18-13(20-12)9-2-4-10(15)5-3-9/h2-8H,1H3,(H,16,17,19)
• InChI Key： HCTWTIYXNKPKHA-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=CC(C2SC(C3=CC=C(Cl)C=C3)=NC=2)=N1

Additional information on 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine

Professional Introduction to 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine (CAS No. 1823183-26-1)

4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1823183-26-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly the presence of a pyrimidine core and a thiazole moiety, contribute to its unique pharmacological properties. These structural elements are often exploited in the design of drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

The pyrimidine ring is a fundamental scaffold in many bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. In the case of 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine, the incorporation of a thiazole group at the 5-position of the pyrimidine ring introduces additional biological potential. Thiazole derivatives are well-known for their diverse pharmacological effects, ranging from antimicrobial to anti-inflammatory properties. The presence of a 4-chlorophenyl group further enhances the compound's complexity and may contribute to its binding affinity and selectivity towards specific biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The combination of a pyrimidine, thiazole, and aromatic ring system in 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine positions it as a potential candidate for further investigation. Researchers have been exploring its potential in various preclinical studies, aiming to uncover new mechanisms of action and therapeutic applications. The compound's structure suggests that it may interfere with key cellular pathways involved in disease progression, making it a valuable tool for drug discovery.

The synthesis of 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the thiazole ring followed by its coupling with the pyrimidine moiety. The introduction of the 4-chlorophenyl group is achieved through selective chlorination or substitution reactions. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the compound's biological activity.

The pharmacological profile of 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine has been evaluated in several in vitro and in vivo studies. These investigations have revealed that the compound exhibits notable activity against various disease models. For instance, studies have shown that it may inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. Additionally, the compound has demonstrated anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology, for example, researchers are exploring its efficacy in treating solid tumors and hematological malignancies. Its ability to disrupt critical cellular processes makes it an attractive candidate for developing next-generation anticancer drugs. Furthermore, its anti-inflammatory properties suggest that it could be beneficial in managing chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Infectious diseases remain another area where 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine shows promise. Preliminary studies have indicated that it may possess activity against resistant bacterial strains by interfering with essential bacterial enzymes or metabolic pathways. This is particularly relevant in light of the growing crisis posed by antibiotic resistance worldwide. By targeting novel mechanisms, this compound could help address unmet medical needs and provide new treatment options for patients suffering from infections caused by multidrug-resistant pathogens.

The development of 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine also underscores the importance of interdisciplinary collaboration in pharmaceutical research. The integration of synthetic chemistry, pharmacology, and computational biology is essential for optimizing drug candidates like this one. Advanced computational methods can aid in predicting biological activity and identifying potential lead compounds more efficiently than traditional experimental approaches alone.

The future directions for research on 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-amine include further characterization of its mechanism of action and exploration of its pharmacokinetic properties. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential and help guide future drug design efforts. Additionally, preclinical studies are needed to assess its safety profile and dosing requirements before moving into human clinical trials.

In conclusion, 4-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-N-methylpyrimidin-2-am ine (CAS No. 1823183 -26 -1) is a structurally complex and biologically active compound with significant therapeutic potential across multiple disease areas. Its unique combination of a pyrimidine core and thiazole moiety makes it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future landscape of medicine.